4-[[[(2S,3R,5aS,10aS)-3-(4-hydroxyphenyl)-5,10-dioxo-1,2,3,5a,6,7,8,10a-octahydrodipyrrolo[1,2-c:1',3'-f]pyrazin-2-yl]-oxomethyl]amino]butyl-trimethylammonium

• Molecular Formula: C24H35N4O4+
• Molecular Weight: 443.6 g/mol
• IUPAC Name: 4-[[(3S,5S,6R,9S)-6-(4-hydroxyphenyl)-2,8-dioxo-1,7-diazatricyclo[7.3.0.03,7]dodecane-5-carbonyl]amino]butyl-trimethylazanium
• InChI: InChI=1S/C24H34N4O4/c1-28(2,3)14-5-4-12-25-22(30)18-15-20-23(31)26-13-6-7-19(26)24(32)27(20)21(18)16-8-10-17(29)11-9-16/h8-11,18-21H,4-7,12-15H2,1-3H3,(H-,25,29,30)/p+1/t18-,19-,20-,21-/m0/s1
• InChI Key: LOBOCHFWHSQCFQ-TUFLPTIASA-O
• Isomeric SMILES: C[N+](C)(C)CCCCNC(=O)[C@H]1C[C@H]2C(=O)N3CCC[C@H]3C(=O)N2[C@H]1C4=CC=C(C=C4)O
• Canonical SMILES: C[N+](C)(C)CCCCNC(=O)C1CC2C(=O)N3CCCC3C(=O)N2C1C4=CC=C(C=C4)O

Description

4-[[[(2S,3R,5aS,10aS)-3-(4-hydroxyphenyl)-5,10-dioxo-1,2,3,5a,6,7,8,10a-octahydrodipyrrolo[1,2-c:1',3'-f]pyrazin-2-yl]-oxomethyl]amino]butyl-trimethylammonium is a member of pyrrolidines.

Scientific Research Applications

Antimitotic Agent Research

Research indicates the use of related compounds in antimitotic agents, highlighting their role in biological systems. S- and R-isomers of related compounds have been found to be active in several biological systems, with the S-isomer being more potent than the R-isomer. This emphasizes the significance of stereochemistry in the biological activity of these compounds (Temple & Rener, 1992).

Synthesis and Bioactivity Studies

Related compounds have been synthesized and studied for their bioactivity, particularly in the context of cytotoxicity and potential as enzyme inhibitors. The structural features of these compounds contribute to their interesting cytotoxic activities and inhibition capabilities, which are crucial for anti-tumor activity studies (Gul et al., 2016).

Polymer Modification and Medical Applications

These compounds have been used in the modification of polymers, such as in the case of poly vinyl alcohol/acrylic acid hydrogels. The amine-modified polymers exhibit enhanced thermal stability and have shown promising biological activities, making them suitable for medical applications (Aly & El-Mohdy, 2015).

Synthesis and Analgesic Activity

Research on related compounds has also explored their analgesic properties. Compounds synthesized from related structures have exhibited significant analgesic activity, surpassing standard analgesic drugs in some cases. This highlights the potential therapeutic applications of these compounds in pain management (Takagi et al., 1987).

Antibacterial Activity Studies

The synthesis and antimicrobial evaluation of analogues to these compounds have shown significant activity against various microbial strains. This indicates the potential of these compounds in the development of new antimicrobial agents, contributing to the field of medicinal research (Sahoo & Sudhir Kumar, 2017).

Herbicidal Activity

Derivatives of related compounds have been studied for their herbicidal activity. These studies have led to the identification of compounds with potent herbicidal properties, suggesting their application in agricultural science (Fu et al., 2017).